BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety, handling, and MSDS information for 2-
chloro-5-nitropyridine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Chloro-5-nitropyridine

Cat. No.: B043025

An In-depth Technical Guide to the Safety, Handling, and MSDS of 2-chloro-5-nitropyridine
Introduction

2-chloro-5-nitropyridine is a pyridine derivative utilized as a key intermediate in the synthesis
of various pharmaceuticals, agrochemicals, and other fine chemicals.[1][2][3] It serves as a
crucial building block in the production of biologically active molecules, including antimalarial
drugs, bactericides, and plant growth regulators.[2] Given its reactivity and hazardous nature, a
thorough understanding of its safety and handling protocols is imperative for researchers,
scientists, and drug development professionals to ensure personnel safety and prevent
environmental contamination.

This technical guide provides comprehensive information compiled from multiple safety data
sheets (SDS) regarding the properties, hazards, and handling procedures for 2-chloro-5-
nitropyridine.

Section 1: Chemical and Physical Properties

Proper identification and knowledge of the physical and chemical properties of a substance are
foundational to its safe handling.

Table 1: Identification Summary
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Identifier

Value

Chemical Name

2-chloro-5-nitropyridine

CAS Number

4548-45-2[4][5][6][7]

Molecular Formula

CsH3CIN20:[1][3][6][7][8]

Molecular Weight 158.54 g/mol [3][6][7]
EC Number 224-908-3[5][6][7]
Pyridine, 2-chloro-5-nitro-; 3-Nitro-6-
Synonyms o
chloropyridine[3][6]
Table 2: Physical and Chemical Properties
Property Value
White to light yellow or off-white crystalline
Appearance ]
solid/powder[2][3][7]
Melting Point 105-108 °C (lit.)[1][2][7]
Boiling Point 256.6 + 20.0 °C (Predicted)[1][8]
) 109.0 + 21.8 °C / 158°C (method not specified)
Flash Point

[1]8]

Autoignition Temperature

No information available[4]

Solubility

Insoluble in water; Soluble in hot methanol[1][2]

Vapor Pressure

0.02 mmHg at 25°C[1]

Section 2: Hazard Identification and Classification

2-chloro-5-nitropyridine is classified as hazardous under the OSHA Hazard Communication
Standard (29 CFR 1910.1200).[4] The GHS classification and associated precautionary

statements are summarized below.

Table 3: Hazard Identification
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Category

Information

GHS Pictogram

GHSO07 (Exclamation Mark)[8]

Signal Word

Warning[4][6][7][8]

GHS Hazard Classifications

Skin Corrosion/Irritation, Category 2[4][5][6][7]
Serious Eye Damage/Eye Irritation, Category
2[4][5]1[6]1[7] Specific target organ toxicity (single
exposure), Category 3 (Respiratory system)[4]
[5][6][7] Acute toxicity, oral, Category 4 (Note:
reported by a minority of suppliers)[6]

Hazard Statements

H315: Causes skin irritation[5][6][7][9] H319:
Causes serious eye irritation[5][6][7][9] H335:
May cause respiratory irritation[5][6][7][9] H302:

Harmful if swallowed|[6]

Precautionary Statements (Prevention)

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray[5][7][9] P264:
Wash face, hands, and any exposed skin
thoroughly after handling[4][5][9] P271: Use only
outdoors or in a well-ventilated area[5][7] P280:
Wear protective gloves/protective clothing/eye

protection/face protection[5][9]

Precautionary Statements (Response)

P302 + P352: IF ON SKIN: Wash with plenty of
soap and water[5] P304 + P340: IF INHALED:
Remove person to fresh air and keep
comfortable for breathing[5] P305 + P351 +
P338: IF IN EYES: Rinse cautiously with water
for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing[5]
P312/P319: Call a POISON CENTER or
doctor/physician if you feel unwell / Get medical
help if you feel unwell[4][5] P332 + P317: If skin
irritation occurs: Get medical help[5] P337 +
P313: If eye irritation persists: Get medical
advice/attention[9] P362 + P364: Take off
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contaminated clothing and wash it before
reuse[5]

P403 + P233: Store in a well-ventilated place.
Precautionary Statements (Storage) Keep container tightly closed[5][9] P405: Store
locked up[5]

_ _ P501: Dispose of contents/container to an
Precautionary Statements (Disposal)

approved waste disposal plant[5]

Section 3: Emergency Procedures

Immediate and appropriate response during an emergency is critical to minimizing harm.

Table 4: First-Aid Measures
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Exposure Route

First-Aid Procedure

Inhalation

Remove person to fresh air and keep
comfortable for breathing.[4][5] If not breathing,
give artificial respiration.[4] If symptoms persist
or if you feel unwell, call a POISON CENTER or
doctor.[4][5]

Skin Contact

Take off contaminated clothing immediately.[5]
Wash off with soap and plenty of water for at
least 15 minutes.[4][5] If skin irritation occurs or
persists, get medical advice/attention.[4][5]

Wash contaminated clothing before reuse.[4][5]

Eye Contact

Rinse cautiously and immediately with plenty of
water for at least 15 minutes, also under the
eyelids.[4][5] Remove contact lenses, if present
and easy to do.[4][5] Continue rinsing.[4][5] If
eye irritation persists, get medical

advice/attention.[4]

Ingestion

Do NOT induce vomiting.[5] Clean mouth with
water and drink plenty of water afterwards.[4]
Never give anything by mouth to an
unconscious person.[5] Call a POISON
CENTER or doctor immediately.[5]

Table 5: Fire-Fighting Measures
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Aspect

Information

Suitable Extinguishing Media

Water spray, carbon dioxide (COz), dry

chemical, or alcohol-resistant foam.[4][5][10]

Unsuitable Extinguishing Media

No information available.[4][10]

Specific Hazards

Dust can form an explosive mixture with air.[10]
Hazardous combustion products may include
nitrogen oxides (NOXx), carbon monoxide (CO),
carbon dioxide (CO32), and hydrogen chloride
gas.[4][10][11]

Protective Equipment

Wear a self-contained breathing apparatus
(SCBA) with pressure-demand (MSHA/NIOSH
approved or equivalent) and full protective gear.
[41[5][10][11]

Table 6: Accidental Release Measures

Aspect

Information

Personal Precautions

Ensure adequate ventilation.[4] Use personal
protective equipment as required.[4][5] Avoid
dust formation and breathing dust/vapors.[4][5]
Evacuate personnel to safe areas and keep

people away from and upwind of the spill.[5]

Environmental Precautions

Should not be released into the environment.[4]
Prevent further leakage or spillage if safe to do

s0.[5] Do not let the chemical enter drains.[5]

Methods for Cleanup

Use spark-proof tools and explosion-proof
equipment.[5] Sweep up and shovel into
suitable, closed containers for disposal.[4][5]
Adhered or collected material should be
promptly disposed of in accordance with

appropriate laws and regulations.[5]
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Section 4: Safe Handling and Storage

Adherence to strict protocols during routine handling and storage is essential for preventing
exposure and accidents.

Table 7: Handling and Storage

Aspect Information

Handle in a well-ventilated place, preferably
under a chemical fume hood.[5][12] Wear
suitable protective clothing and equipment.[5]
Avoid contact with skin, eyes, and clothing.[4][5]

Safe Handling Avoid ingestion and inhalation.[4] Avoid the
formation of dust and aerosols.[5] Wash hands
and any exposed skin thoroughly after handling.
[4][5] Keep away from heat, sparks, and open
flames.[11][13]

Store in a dry, cool, and well-ventilated place.[5]
N [11][14] Keep the container tightly closed.[4][5]
Storage Conditions
[11] Store locked up.[4][5] Store away from

incompatible materials.[12][14]

Strong oxidizing agents, strong acids, strong
Incompatible Materials bases, acid anhydrides, and acid chlorides.[4]
[10][11]

Table 8: Exposure Controls / Personal Protective Equipment (PPE)
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Control

Specification

Engineering Controls

Use only in a well-ventilated area, preferably in
a chemical fume hood.[4][5] Ensure that
eyewash stations and safety showers are close

to the workstation location.[4]

Eye/Face Protection

Weatr tightly fitting safety goggles with side-
shields or a face shield.[5] Must conform to
OSHA's 29 CFR 1910.133 or European
Standard EN166.[4][5]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile,
neoprene) and impervious clothing to prevent
skin exposure.[4][5][15]

Respiratory Protection

If exposure limits are exceeded or irritation is
experienced, use a full-face respirator with an
appropriate cartridge (e.g., N95 dust mask for
powders) approved by NIOSH/MSHA or EN
149.[5][7][11]

General Hygiene

Handle in accordance with good industrial
hygiene and safety practice.[4] Do not eat, drink,
or smoke when using this product.[12][14] Wash
hands before breaks and at the end of the
workday.[12]

Section 5: Toxicological Information

The toxicological properties of 2-chloro-5-nitropyridine have not been fully investigated.[4] It

is known to cause skin, eye, and respiratory irritation.[4][5][6] Limited data suggests it may be

harmful if swallowed.[6]

o Acute Toxicity: A study reported the lowest published lethal dose (LDL0) in mice via the

intraperitoneal route as 500 mg/kg.[8]

Given the lack of comprehensive data, the compound should be handled with care, assuming

high toxicity.
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Section 6: Experimental Protocols

Detailed experimental protocols for toxicological assays or other specific safety-related
experiments for 2-chloro-5-nitropyridine are not available within publicly accessible safety
data sheets. Such studies are typically conducted by manufacturers or specialized toxicology
labs and are often proprietary. Researchers should develop their own specific protocols based
on established methodologies for similar compounds, ensuring all institutional safety guidelines

are followed.

Section 7: Visualized Workflows

The following diagrams illustrate the logical workflows for handling and emergency response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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